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Compound of Interest

Compound Name: 5-Bromo-2-isopropoxyaniline

Cat. No.: B1517551

An In-Depth Technical Guide to the Health and Safety of 5-Bromo-2-isopropoxyaniline

For Researchers, Scientists, and Drug Development Professionals

Statement of Hazard

5-Bromo-2-isopropoxyaniline is a halogenated aromatic amine, a class of compounds that
requires careful handling due to potential toxicological effects. Based on available safety data,
this compound is classified as an irritant to the skin and eyes and may cause respiratory
irritation.[1][2] All handling procedures must be conducted with appropriate engineering controls
and personal protective equipment to minimize exposure. This guide provides a comprehensive
overview of the known hazards and details the necessary protocols for its safe use in a
research and development setting.

Chemical Identification and Properties

Proper identification is the foundation of chemical safety. The properties listed below are critical
for understanding the substance's behavior under various laboratory conditions.
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Identifier Value Source(s)
Chemical Name 5-Bromo-2-isopropoxyaniline [31141[5]
CAS Number 1019442-22-8 [31[4]
Molecular Formula CoH12BrNO [5][6]
Molecular Weight 230.10 g/mol [2][6]

Predicted Boiling Point

296.3+20.0 °C

[3]

Predicted Density

1.392 + 0.06 g/cm?3

[3]

Storage Conditions

Keep in a dark, cool, dry place
under an inert atmosphere (2-

8°C recommended)

[3161[7]

Hazard Analysis and GHS Classification

The Globally Harmonized System (GHS) provides a standardized framework for

communicating hazard information. 5-Bromo-2-isopropoxyaniline is classified as hazardous.

GHS Hazard Pictograms and Statements

The following diagram illustrates the GHS pictograms associated with this chemical, which

visually convey the primary hazards.

GHS Pictogram

Associated Hazards

Hazard Statements

H315: Causes skin irritation | H319: Causes serious eye irritation | H335: May cause respiratory irritation

Click to download full resolution via product page

Caption: GHS Pictogram for Irritants.

Summary of GHS Classification
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Hazard Class Category Hazard Statement Signal Word
Skin H315: Causes skin )
) o Category 2 L Warning
Corrosion/Irritation irritation
Serious Eye H319: Causes serious ]
o Category 2 / 2A o Warning
Damage/Irritation eye irritation
Specific Target Organ
o ] H335: May cause ]
Toxicity (Single Category 3 Warning

Exposure)

respiratory irritation

Sources:[1][2]

Expert Insight: The aniline substructure is a well-known toxicophore that can cause

methemoglobinemia, although specific data for this molecule is lacking. The presence of a

bromine atom can enhance its persistence and potential for bioaccumulation. Therefore,

treating this compound with a high degree of caution beyond its formal GHS classification is

prudent.

Exposure Controls and Personal Protection

Minimizing exposure is paramount. A multi-layered approach combining engineering controls

and Personal Protective Equipment (PPE) is required.

Engineering Controls

» Ventilation: All manipulations of 5-Bromo-2-isopropoxyaniline, especially handling of the

solid powder, must be performed in a certified chemical fume hood to prevent inhalation of

dust or vapors.[7][8] The system should provide sufficient air exchange to keep

concentrations well below any established exposure limits.[7]

o Containment: For procedures with a higher risk of aerosolization, use of a glove box is

recommended.

Personal Protective Equipment (PPE)
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The selection of PPE is dictated by the specific laboratory operation. The following flowchart
provides a decision-making framework for selecting appropriate PPE.

Start: Handling
5-Bromo-2-isopropoxyaniline

What is the task?

Solid

Weighing Solid Preparing/Using Solution

Required PPE:
- Nitrile Gloves (Double-gloved)
- Chemical Splash Goggles & Face Shield
- Lab Coat (Buttoned)
- Vapor Respirator (if fume hood is inadequate)

Required PPE:
- Nitrile Gloves
- Chemical Splash Goggles
- Lab Coat (Buttoned)

Click to download full resolution via product page

Caption: PPE Selection Workflow.

Detailed PPE Specifications:

e Hand Protection: Wear nitrile gloves. Always inspect gloves before use and use proper
removal technique to avoid skin contact.[8] For handling the solid, double-gloving is
recommended.

* Eye/Face Protection: Use chemical safety goggles that meet government standards (e.g.,
NIOSH or EN 166).[8] When handling larger quantities or the solid form, a face shield should
be worn in addition to goggles.[8]

« Skin and Body Protection: A buttoned, long-sleeved lab coat is mandatory.[7] For tasks with a
significant splash risk, a chemical-resistant apron should be used.[7]
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Respiratory Protection: A NIOSH-approved vapor respirator may be necessary if engineering
controls are insufficient to prevent inhalation.[7][9]

Safe Handling and Storage Protocols

Adherence to strict protocols is essential for preventing accidental exposure and maintaining

the integrity of the compound.

Protocol for Safe Handling

Preparation: Before handling, ensure the chemical fume hood is operational and the work
area is clear of incompatible materials, such as strong oxidizing agents.[10][11]

Personal Hygiene: Wash hands thoroughly with soap and water after handling the compound
and before leaving the laboratory.[8][12] Do not eat, drink, or smoke in the work area.[10][12]

Manipulation: Avoid all personal contact, including inhalation of dust and contact with skin
and eyes.[12] Use tools (spatulas, scoops) to handle solids to avoid direct contact.

Waste: All contaminated materials (gloves, wipes, pipette tips) must be disposed of as
hazardous chemical waste according to institutional and local regulations.[11][13]

Storage Protocol

Container: Keep the container tightly closed when not in use.[7][10]

Atmosphere: Store under an inert gas (e.g., Argon or Nitrogen) as the compound may be air-
sensitive.[7][8][10]

Conditions: Store in a cool, dry, dark, and well-ventilated place, away from incompatible
substances.[7][10] A refrigerated environment (2-8°C) is often recommended.[6][7]

Security: Store in a locked cabinet or an area with restricted access.[12][13]

Emergency Procedures

Rapid and correct response to an emergency can significantly mitigate harm. All personnel

must be familiar with these procedures.
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First-Aid Measures

The immediate first aid response is critical. The general principle is to remove the individual
from the source of exposure and decontaminate them.[14]

Exposure Route First-Aid Protocol

1. Remove the person to fresh air and keep
them at rest in a position comfortable for
Inhalation breathing.[10][13] 2. If breathing is difficult or
has stopped, provide artificial respiration.[13]
[15] 3. Seek immediate medical attention.[7][10]

1. Immediately remove all contaminated
clothing.[12] 2. Wash the affected skin with

Skin Contact plenty of soap and water for at least 15 minutes.
[10][13] 3. If skin irritation occurs or persists,

seek medical attention.[7]

1. Immediately rinse the eyes cautiously with
plenty of water for at least 15 minutes, holding
the eyelids open.[10][13][16] 2. Remove contact
Eye Contact . i
lenses, if present and easy to do so. Continue
rinsing.[10][13] 3. Seek immediate medical

attention from an ophthalmologist.[10][17]

1. Rinse the mouth thoroughly with water.[8][10]
Do NOT induce vomiting.[7][15] 2. Give small
) sips of water to drink.[14][16] 3. Never give
Ingestion . .
anything by mouth to an unconscious person.[8]
4. Call a poison control center or doctor

immediately for advice.[7][10][13]

Accidental Release Measures: Spill Response Workflow

In the event of a spill, a systematic response is required to ensure personnel safety and proper

cleanup.
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Evacuate immediate area.
Alert personnel.

Assess spill size & location.
Is it a major spill?

Call Emergency Services.

Do not attempt cleanup. Proceed with cleanup.

Don appropriate PPE:
- Double gloves
- Respirator
- Goggles & Face Shield
- Lab Coat/Apron

Contain the spill.
Cover with an inert absorbent
(e.g., vermiculite, dry sand).

Sweep or scoop up absorbed material.
Place in a sealed, labeled
hazardous waste container.

Decontaminate the area
with soap and water.
Wash all equipment.

Dispose of all materials
as hazardous waste.

Click to download full resolution via product page

Caption: Workflow for Responding to a Chemical Spill.
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Protocol for Spill Cleanup:

o Personal Protection: Ensure adequate personal protective equipment is worn before
approaching the spill.[8]

» Ventilation: Ensure the area is well-ventilated, preferably within a fume hood.[8]
o Containment: Prevent the product from entering drains.[8][10]

o Cleanup: Absorb the spilled material with an inert substance like vermiculite, dry sand, or
earth.[7] Do not use combustible materials like sawdust.[10] Pick up and arrange for disposal
without creating dust.[8]

o Final Steps: Once the material is collected, place it in a suitable, closed, and labeled
container for disposal.[8] Clean the spill area thoroughly.

Fire-Fighting Measures

» Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[8]

o Specific Hazards: Upon combustion, the compound may decompose to release toxic and
corrosive fumes, including carbon oxides, nitrogen oxides (NOx), and hydrogen bromide gas.
[8][10]

o Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with skin and eyes.[8][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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isopropoxyaniline]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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